Cas no 2248292-92-2 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetate
• CAS No: 2248292-92-2
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 6327210
• PubChem ID: 165729014
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetate Chemical and Physical Properties

Names and Identifiers

• EN300-6525745
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetate
• 2248292-92-2

• Inchi： 1S/C18H17N3O4/c1-11-5-4-8-20-12(10-19-16(11)20)9-15(22)25-21-17(23)13-6-2-3-7-14(13)18(21)24/h2-3,6-7,10-11H,4-5,8-9H2,1H3
• InChI Key： YKDPVWUVWGGCLX-UHFFFAOYSA-N
• SMILES： O(C(CC1=CN=C2C(C)CCCN21)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetate

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetate

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetate with CAS No. 2248292-92-2 is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which combines an isoindole derivative with an imidazopyridine moiety. The integration of these functional groups provides unique electronic and steric properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its ability to act as a scaffold for designing bioactive molecules. For instance, the isoindole ring system is known for its versatility in forming hydrogen bonds and π–π interactions, which are critical for molecular recognition in biological systems. Similarly, the imidazopyridine fragment has been shown to exhibit interesting pharmacokinetic profiles and bioavailability when incorporated into drug candidates.

One of the most intriguing aspects of this compound is its role in supramolecular chemistry. Scientists have utilized its structure to create self-assembled nanostructures with potential applications in drug delivery systems and sensors. The ability of this compound to form stable aggregates through non-covalent interactions has been extensively studied using advanced techniques such as X-ray crystallography and cryo-electron microscopy.

Furthermore, the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetate has been optimized in recent years. Traditional methods involving multi-step reactions have been replaced with more efficient protocols that incorporate microwave-assisted synthesis and continuous flow chemistry. These advancements have not only improved the yield but also reduced the environmental footprint of the production process.

In terms of applications, this compound has shown promise in the development of advanced materials. Its unique electronic properties make it a strong candidate for use in organic electronics and optoelectronic devices. Researchers have demonstrated that thin films prepared from this compound exhibit excellent charge transport characteristics and stability under ambient conditions.

The structural integrity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-{8-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}acetate has also been leveraged in catalysis. By functionalizing its surface with specific ligands or metal nanoparticles, it has been employed as a heterogeneous catalyst in various organic transformations. This approach has opened new avenues for sustainable chemical synthesis.

From a synthetic perspective, the compound's reactivity is influenced by its substituent pattern and conjugation pathways. The methyl group at position 8 of the imidazopyridine ring introduces steric hindrance while also modulating electronic effects. This balance between steric and electronic factors is crucial for tuning the compound's reactivity in different chemical environments.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoi ndol - ilyl acetate stands out as a multifaceted molecule with diverse applications across multiple disciplines. Its structural complexity and functional diversity make it an invaluable tool for researchers aiming to push the boundaries of modern chemistry.